Cas no 2758002-60-5 (Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate
• CAS No: 2758002-60-5
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• MDL: MFCD34600911
• CID: 5666074
• PubChem ID: 165845927
• Update Time: 2025-06-14

Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27750962
• tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate
• 2758002-60-5
• Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate

• MDL： MFCD34600911
• Inchi： 1S/C18H25NO3/c1-13-11-19(17(21)22-18(2,3)4)12-15(16(13)20)10-14-8-6-5-7-9-14/h5-9,13,15H,10-12H2,1-4H3
• InChI Key： SKSGVDHJXHJZMM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)C(C(CC2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 303.18344366g/mol
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate (CAS No. 2758002-60-5)

Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate (CAS No. 2758002-60-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the piperidine derivative family, a class of heterocyclic amines that play a pivotal role in drug discovery and development. The presence of a tert-butyl carboxylate group and a benzyl substituent enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for piperidine-based compounds has surged due to their applications in designing central nervous system (CNS) drugs and enzyme inhibitors. Researchers are particularly interested in Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate for its potential to modulate biological targets, such as G-protein-coupled receptors (GPCRs). Its structural features, including the 4-oxo moiety, contribute to its ability to interact with protein binding sites, a topic frequently explored in medicinal chemistry forums and AI-driven drug discovery platforms.

The synthesis of CAS No. 2758002-60-5 involves multi-step organic reactions, often starting from commercially available piperidine precursors. Key steps include N-Boc protection (tert-butoxycarbonylation) and selective alkylation at the 3-position with a benzyl group. These processes are optimized for high yield and purity, critical for pharmaceutical-grade intermediates. Recent advancements in flow chemistry and catalysis have further streamlined its production, addressing scalability challenges highlighted in green chemistry initiatives.

From an analytical perspective, Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure compliance with stringent quality control (QC) standards, a recurring concern among contract research organizations (CROs) and API manufacturers. The compound’s stability under various storage conditions is also a focal point, as discussed in pharmaceutical formulation studies.

Beyond pharmaceuticals, CAS No. 2758002-60-5 finds niche applications in material science, particularly in designing polymeric ligands and catalysts. Its sterically hindered tert-butyl group imparts thermal stability, a property leveraged in high-temperature polymerizations. Such interdisciplinary relevance aligns with trending searches on sustainable materials and bio-based chemicals, reflecting broader industrial shifts toward eco-friendly alternatives.

In summary, Tert-butyl 3-benzyl-5-methyl-4-oxopiperidine-1-carboxylate exemplifies the convergence of synthetic chemistry and applied research. Its versatility underscores its importance in addressing contemporary challenges in drug development and advanced material engineering, making it a subject of enduring interest across scientific communities.